Cas no 79538-29-7 (2,4,6-trifluorobenzoyl chloride)

2,4,6-Trifluorobenzoyl chloride is a fluorinated aromatic acyl chloride widely used as a versatile intermediate in organic synthesis. Its key advantages include high reactivity in acylation reactions, enabling efficient introduction of the 2,4,6-trifluorobenzoyl moiety into target molecules. The electron-withdrawing fluorine substituents enhance its electrophilic character, making it particularly useful in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. The compound’s stability under controlled conditions ensures reliable handling, while its selectivity in reactions allows for precise functionalization. Its applications extend to the preparation of active pharmaceutical ingredients (APIs) and advanced polymers, where fluorinated aromatic groups are desired for improved performance characteristics.
2,4,6-trifluorobenzoyl chloride structure
79538-29-7 structure
Product Name:2,4,6-trifluorobenzoyl chloride
CAS No:79538-29-7
MF:C7H2ClF3O
MW:194.538391590118
MDL:MFCD00070810
CID:90757
PubChem ID:144895
Update Time:2025-06-08

2,4,6-trifluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-trifluorobenzoyl chloride
    • 2,3-DIHYDROXY-1,4,5,8-TETRAHYDROXYANTHRAQUINONE
    • 2,4,6-trifluorobenzoic acid chloride
    • 2,4,6-tri-fluorobenzoyl chloride
    • 2.4.6-Trifluor-benzoesaeurechlorid
    • CK1092
    • 79538-29-7
    • MFCD00070810
    • A839709
    • AKOS005064034
    • SCHEMBL289690
    • 2,4,6-TrifluorobenZoyl chloride, 95%
    • 2,4,6-trifluorobenzoylchloride
    • SY061744
    • 2,4,6-trifluoro-benzoyl chloride
    • 2,4,6-Trifluorobenzoyl chloride, AldrichCPR
    • DTXSID10229760
    • FT-0609866
    • PS-10694
    • AMY38536
    • BCP17049
    • 2,4,6-Trifluorobenzoyl chloride (ACI)
    • DTXCID60152251
    • 2,4,6-trifluorobenzoyl chloride;
    • MDL: MFCD00070810
    • Inchi: 1S/C7H2ClF3O/c8-7(12)6-4(10)1-3(9)2-5(6)11/h1-2H
    • InChI Key: SIFIJQFBERMWMU-UHFFFAOYSA-N
    • SMILES: O=C(C1C(F)=CC(F)=CC=1F)Cl
    • BRN: 1958563

Computed Properties

  • Exact Mass: 193.97500
  • Monoisotopic Mass: 193.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.514
  • Melting Point: No data available
  • Boiling Point: 152 ºC
  • Flash Point: 46 ºC
  • Refractive Index: 1.4825-1.4845
  • PSA: 17.07000
  • LogP: 2.48290
  • Solubility: Not determined
  • Sensitiveness: Lachrymatory

2,4,6-trifluorobenzoyl chloride Security Information

2,4,6-trifluorobenzoyl chloride Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,4,6-trifluorobenzoyl chloride Pricemore >>

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2,4,6-trifluorobenzoyl chloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  0 °C; 3 h, rt
Reference
Synthesis, structure-activity relationship and in vitro pharmacodynamics of A-ring modified caged xanthones in a preclinical model of inflammatory breast cancer
Chantarasriwong, Oraphin ; Milcarek, Andrew T.; Morales, Theodore Habarth; Settle, Aspen L.; Rezende, Celso O. Jr. ; et al, European Journal of Medicinal Chemistry, 2019, 168, 405-413

Production Method 2

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Toluene ;  2 h, reflux
Reference
Synthesis, structural characterization and antimycobacterial evaluation of several halogenated non-nitro benzothiazinones
Madikizela, Balungile ; Eckhardt, Tamira; Goddard, Richard ; Richter, Adrian ; Lins, Anika; et al, Medicinal Chemistry Research, 2021, 30(8), 1523-1533

2,4,6-trifluorobenzoyl chloride Raw materials

2,4,6-trifluorobenzoyl chloride Preparation Products

2,4,6-trifluorobenzoyl chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:79538-29-7)2,4,6-Trifluorobenzoyl Chloride
Order Number:LE2639
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:79538-29-7)2,4,6-trifluorobenzoyl chloride
Order Number:A839709
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:47
Price ($):398.0
Email:sales@amadischem.com

Additional information on 2,4,6-trifluorobenzoyl chloride

Recent Advances in the Application of 2,4,6-Trifluorobenzoyl Chloride (CAS: 79538-29-7) in Chemical and Pharmaceutical Research

2,4,6-Trifluorobenzoyl chloride (CAS: 79538-29-7) is a highly versatile fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in pharmaceutical and agrochemical synthesis. This research briefing provides an overview of the latest developments involving this compound, focusing on its role as a key intermediate in the synthesis of bioactive molecules, its mechanistic insights, and its potential applications in drug discovery and development.

Recent studies have highlighted the utility of 2,4,6-trifluorobenzoyl chloride in the synthesis of fluorinated heterocycles, which are increasingly important in medicinal chemistry due to their enhanced metabolic stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a building block for the preparation of novel kinase inhibitors, showcasing its ability to improve binding affinity and selectivity through strategic fluorine incorporation. The study reported a 40% increase in inhibitory activity compared to non-fluorinated analogs, underscoring the compound's value in rational drug design.

In addition to its pharmaceutical applications, 2,4,6-trifluorobenzoyl chloride has shown promise in materials science. A recent investigation in ACS Applied Materials & Interfaces explored its use as a surface modifier for nanoparticles, where its trifluoromethyl groups enhanced the stability and dispersibility of the particles in organic matrices. This application could have significant implications for drug delivery systems, particularly in the development of targeted therapies for cancer and other diseases.

Mechanistic studies have also shed light on the reactivity of 2,4,6-trifluorobenzoyl chloride in various chemical environments. A 2024 computational study published in Organic & Biomolecular Chemistry employed density functional theory (DFT) to elucidate its reaction pathways with nucleophiles, providing valuable insights for optimizing synthetic protocols. The study identified specific conditions under which the compound exhibits enhanced electrophilicity, enabling more efficient coupling reactions with a range of substrates.

From a safety and regulatory perspective, recent toxicological assessments of 2,4,6-trifluorobenzoyl chloride have been conducted to evaluate its handling requirements and environmental impact. A 2023 report by the European Chemicals Agency (ECHA) concluded that while the compound requires careful handling due to its acyl chloride functionality, its environmental persistence is relatively low compared to other halogenated compounds, making it a more sustainable choice for industrial applications.

Looking ahead, the unique properties of 2,4,6-trifluorobenzoyl chloride position it as a critical tool in the development of next-generation pharmaceuticals and advanced materials. Ongoing research is exploring its potential in the synthesis of PET radiotracers and its application in covalent inhibitor design, areas that could significantly impact personalized medicine and targeted therapies. As the demand for fluorinated compounds continues to grow in the chemical and pharmaceutical industries, 2,4,6-trifluorobenzoyl chloride is poised to play an increasingly important role in innovation and discovery.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:79538-29-7)2,4,6-Trifluorobenzoyl Chloride
LE2639
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:79538-29-7)2,4,6-trifluorobenzoyl chloride
A839709
Purity:99%
Quantity:100g
Price ($):398.0
Email